2-(4,5-dihydro-1,3-thiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-yl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C12H8N2O4S/c15-9-7-2-1-6(11(17)18)5-8(7)10(16)14(9)12-13-3-4-19-12/h1-2,5H,3-4H2,(H,17,18)
• InChI Key: NTZGKDIIFJJHRR-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C12H8N2O4S
• Molecular Weight: 276.27 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the compound involves cyclocondensation reactions, utilizing specific catalysts and solvents to achieve desired structural features. For instance, novel derivatives have been synthesized by cyclocondensation of N-substituted benzylidene/methylene-2-(1,3-dioxo isoindolin-2-yl) acetohydrazide with mercapto succinic acid, using anhydrous zinc chloride as a catalyst in a microsynth microwave reactor, highlighting a method to obtain compounds with related structures (A. P. Nikalje, N. Hirani, & R. Nawle, 2015).

Molecular Structure Analysis

Research on similar compounds has provided insight into their molecular structure through spectroscopic studies and single-crystal X-ray diffraction. For example, the molecular geometry, vibrational frequencies, and chemical shift values of related compounds have been calculated using various spectroscopic methods, offering a deeper understanding of their structural characteristics (N. Özdemir, M. Dinçer, & A. Cukurovalı, 2010).

Chemical Reactions and Properties

Studies have also focused on the chemical reactions involving compounds with similar backbones, such as the generation of cyclic ketene-N,X-acetals from 2-alkyl-1,3-oxazolines and 2-alkyl-1,3-thiazolines. These reactions underline the chemical versatility and reactivity of such compounds, leading to a variety of derivatives with potential biological and pharmacological applications (Aihua Zhou & C. Pittman, 2006).

Physical Properties Analysis

Research into the physical properties of related compounds has utilized spectroscopic methods to determine their molecular organization and interactions within lipid bilayers. Such studies are crucial for understanding the biophysical implications of these compounds, especially in relation to their potential as bioactive materials (Dariusz Kluczyk et al., 2016).

Chemical Properties Analysis

The chemical properties of these compounds have been explored through their reactions with acid chlorides and the synthesis of various derivatives, indicating a rich chemistry that could be harnessed for the development of new materials or drugs. The reactivity and functionalization potential of these compounds are highlighted in research focused on their synthesis and the exploration of their antibacterial activities (Nazar Trotsko et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. As mentioned, thiazoles are found in many biologically active compounds with diverse activities.

Safety and Hazards

The safety and hazards would depend on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for this information.

Future Directions

The future directions would depend on the specific compound and its potential applications. Thiazoles are a focus of research due to their presence in many biologically active compounds.